Cas no 1795491-71-2 (N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide
• CAS No: 1795491-71-2
• MF: C₁₇H₁₆ClFN₂O₃S
• MW: 382.836945533752
• CID: 5369657
• Update Time: 2025-06-08

N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)sulfonylazetidine-1-carboxamide
• N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide

• Inchi： 1S/C17H16ClFN2O3S/c18-13-3-1-12(2-4-13)9-20-17(22)21-10-16(11-21)25(23,24)15-7-5-14(19)6-8-15/h1-8,16H,9-11H2,(H,20,22)
• InChI Key： FQDHWQPPYJBIRA-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=C(Cl)C=C2)=O)CC(S(C2=CC=C(F)C=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 382.055
• Monoisotopic Mass: 382.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide

N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide (CAS No. 1795491-71-2): A Comprehensive Overview

N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide (CAS No. 1795491-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and potential therapeutic applications of this compound.

The chemical structure of N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide is particularly noteworthy. It consists of an azetidine ring, which is a four-membered heterocyclic compound with one nitrogen atom. The azetidine ring is substituted with a 4-chlorophenylmethyl group and a 4-fluorobenzenesulfonyl group. These functional groups contribute to the compound's unique properties and biological activity.

The synthesis of N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide has been reported in several scientific publications. One common approach involves the reaction of 3-(4-fluorobenzenesulfonyl)azetidine-1-carboxylic acid with (4-chlorophenyl)methylamine in the presence of a coupling reagent such as HATU or EDC·HCl. This method yields the desired product in high purity and yield, making it suitable for further biological evaluation.

Recent studies have highlighted the biological activity of N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways. Protein kinases are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders.

In addition to its enzyme inhibitory properties, N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide have also been evaluated. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Several ongoing clinical trials are evaluating the safety and efficacy of N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide in various disease indications. These trials aim to provide more comprehensive data on its therapeutic potential and to identify any potential side effects or limitations. Early results from these trials have been encouraging, with some patients showing significant improvements in their condition.

In conclusion, N-[(4-chlorophenyl)methyl]-3-(4-fluorobenzenesulfonyl)azetidine-1-carboxamide (CAS No. 1795491-71-2) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure, coupled with its potent biological activity and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.